Cas no 52198-64-8 (3-tert-Butylaminopropylamine)

• Product Name: 3-tert-Butylaminopropylamine
• CAS No: 52198-64-8
• MF: C₇H₁₈N₂
• MW: 130.231221675873
• CID: 1073550
• PubChem ID: 40274
• Update Time: 2025-05-20

3-tert-Butylaminopropylamine Chemical and Physical Properties

Names and Identifiers

• 3-tert-Butylaminopropylamine
• N1-(1,1-dimethylethyl)-1,3-Propanediamine
• N1-tert-butylpropane-1,3-diaMine
• (3-aminopropyl)(tert-butyl)amine
• AC1L23E3
• AG-A-62746
• CTK4J5576
• MolPort-003-990-806
• N-(1,1-DIMETHYLETHYL)-1,3-PROPANEDIAMINE
• AKOS005289682
• N-(1,1dimethylethyl)-1,3-propanediamine
• N-tert-butyl propane 1,3 diamine
• CS-0255732
• 3-tert-Butylaminopropylamine, AldrichCPR
• N1-(TERT-BUTYL)PROPANE-1,3-DIAMINE
• AT13995
• N'-tert-butylpropane-1,3-diamine
• 3-(t-butylamino)propylamine
• SCHEMBL989774
• CCA19864
• DTXSID00200225
• (3-aminopropyl)(1,1-dimethylethyl)amine
• 52198-64-8
• NPMAKXHZQFPWHU-UHFFFAOYSA-N
• EN300-40682
• DB-071497

• MDL： MFCD03452791
• Inchi： 1S/C7H18N2/c1-7(2,3)9-6-4-5-8/h9H,4-6,8H2,1-3H3
• InChI Key： NPMAKXHZQFPWHU-UHFFFAOYSA-N
• SMILES： N(CCCN)C(C)(C)C

Computed Properties

• Exact Mass: 132.1628
• Monoisotopic Mass: 130.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 44.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 3-tert-Butylaminopropylamine

Professional Introduction to Compound with CAS No. 52198-64-8 and Product Name: 3-tert-Butylaminopropylamine

The compound with CAS No. 52198-64-8 and the product name 3-tert-Butylaminopropylamine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development, biochemical interactions, and material science. The 3-tert-Butylaminopropylamine molecule, featuring a tertiary butyl group attached to an aminopropyl chain, exhibits distinct chemical properties that make it a valuable candidate for various synthetic and analytical processes.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel amines as intermediates in drug synthesis. The 3-tert-Butylaminopropylamine molecule, with its bulky tertiary butyl group, offers enhanced stability and reactivity, making it an ideal building block for complex molecular architectures. This stability is particularly crucial in the context of drug development, where the integrity of intermediates can significantly influence the efficacy and safety of final pharmaceutical products.

One of the most compelling aspects of 3-tert-Butylaminopropylamine is its role in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop novel ligands for receptor binding studies, which are essential for understanding drug-target interactions at the molecular level. The presence of the tertiary amine group allows for facile derivatization, enabling chemists to tailor the compound’s properties for specific applications. This flexibility has been instrumental in designing molecules with enhanced solubility, bioavailability, and metabolic stability.

Recent studies have highlighted the utility of 3-tert-Butylaminopropylamine in the development of targeted therapies. By serving as a precursor for more complex pharmacophores, this compound has facilitated the creation of drugs that exhibit high selectivity for specific biological pathways. For instance, researchers have utilized derivatives of 3-tert-Butylaminopropylamine to develop inhibitors targeting enzymes involved in cancer metabolism. These inhibitors have shown promising results in preclinical trials, demonstrating their potential as candidates for further clinical development.

The chemical properties of 3-tert-Butylaminopropylamine also make it a valuable tool in materials science. Its ability to form stable complexes with metal ions has been exploited in catalytic systems and coordination chemistry. These applications are particularly relevant in the context of green chemistry, where efficient catalytic processes are essential for reducing environmental impact. The compound’s stability under various reaction conditions makes it an attractive choice for industrial applications, where reliability and consistency are paramount.

Moreover, the synthesis of 3-tert-Butylaminopropylamine itself is a testament to the advancements in synthetic organic chemistry. Modern methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. These advancements are crucial for ensuring that compounds like 3-tert-Butylaminopropylamine can be widely accessible for research and industrial purposes. The development of novel synthetic routes has also contributed to a deeper understanding of reaction mechanisms, further driving innovation in chemical synthesis.

In conclusion, 3-tert-Butylaminopropylamine (CAS No. 52198-64-8) represents a versatile and highly functional compound with broad applications across multiple scientific disciplines. Its unique molecular structure and chemical properties make it an invaluable asset in pharmaceutical research, material science, and catalytic systems. As ongoing research continues to uncover new applications and synthetic methodologies, compounds like 3-tert-Butylaminopropylamine are poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.